4-chloro-1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-indole

• IUPAC Name: 2-(4-chloroindol-1-yl)-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C14H15ClN2O/c15-12-4-3-5-13-11(12)6-9-17(13)10-14(18)16-7-1-2-8-16/h3-6,9H,1-2,7-8,10H2
• InChI Key: HXTLBNPNBJWKKV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CN2C=CC3=C2C=CC=C3Cl
• Molecular Formula: C14H15ClN2O
• Molecular Weight: 262.73 g/mol

Description

4-chloro-1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-indole is a synthetic organic compound that belongs to the class of indole derivatives Indole derivatives are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-indole typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 4-chloroindole with 2-oxo-2-(1-pyrrolidinyl)ethyl chloride in the presence of a base such as potassium carbonate. The reaction is usually carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

4-chloro-1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-indole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The chloro group in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of derivatives with different functional groups replacing the chloro group.

Scientific Research Applications

4-chloro-1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-indole has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-chloro-1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-indole involves its interaction with specific molecular targets in biological systems. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 4-chloro-1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-pyrrole
• 4-chloro-1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-pyrimidine
• 4-chloro-1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-quinoline

Uniqueness

4-chloro-1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-indole is unique due to its indole core, which imparts distinct chemical and biological properties